Cas no 2254-94-6 (3-Methylbenzothiazole-2-thione)

3-Methylbenzothiazole-2-thione Properties

Names and Identifiers

• 3-Methylbenzo[d]thiazole-2(3H)-thione
• 2(3H)-Benzothiazolethione,3-methyl-
• 3-Methylbenzothiazole-2-thione
• N-METHYLBENZOTHIAZOLE-2-THIONE
• 2-Benzothiazolinethione,3-methyl
• 3-methyl-1,3-benzothiazole-2(3H)-thione
• 3-methyl-1,3-benzothiazole-2-thione
• 3-methyl-2(3h)
• 3-methyl-2(3H)-Benzothiazolethione
• 3-methyl-3H-benzothiazole-2-thione
• 3-methylbenzothiazole-2(3H)-thione
• 3-methyl-benzothiazole-2-thione
• 3-Methylbenzothiazoline-2-thione
• m-3000
• N-Methylbenzothiazoline-2-thione
• NSC 66551
• n-methylbenzothiazole-2-thione
• 3-Methylbenzo[d]thiazoline-2-thione
• FT-0616130
• 2254-94-6
• 2(3H)-Benzothiazolethione, methyl-
• NSC-66551
• 3-Methyl-1,3-benzothiazole-2(3H)-thione #
• 3-methyl-1, 3-benzothiazole-2-thione
• AKOS003002255
• EINECS 218-852-9
• 3-methyl-2,3-dihydro-1,3-benzothiazole-2-thione
• NS00021872
• J-014759
• 3-Methyl-1,3-benzothiazoline-2-thione
• MFCD00005817
• CS-0359910
• HMS1666K14
• 2(3H)-Benzothiazolethione, 3-methyl-
• 3-Methylbenzothiazole-2-thione, 99%
• A878508
• SCHEMBL230331
• NSC66551
• InChI=1/C8H7NS2/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H
• DTXSID1073288
• 2-Benzothiazolinethione, 3-methyl-
• CHEBI:194992
• DB-045945
• STK367551
• 3-Methylbenzothiazole-2(3H)-thione
• N-Methylbenzothiazole-2-thione
• 3-Methyl-1,3-benzothiazole-2(3H)-thione
• 3-Methyl-3H-benzothiazole-2-thione
• 3-methyl-2(3h)-benzothiazolethione
• 3-methylbenzothiazole-2-thione
• n-methylbenzothiazoline-2-thione
• +Expand

• MDL： MFCD00005817
• InChIKey： IRNRNPNZAKHEAW-UHFFFAOYSA-N
• Inchi： 1S/C8H7NS2/c1-9-6-4-2-3-5-7(6)11-8(9)10/h2-5H,1H3
• SMILES： CN1C2=CC=CC=C2SC1=S

Computed Properties

• Exact Mass: 181.00200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 181.001991
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 60.6

Experimental Properties

• LogP: 2.96930
• PSA: 65.26000
• Refractive Index: 1.5700 (estimate)
• Boiling Point: 335°C (rough estimate)
• Melting Point: 88-91 °C (lit.)
• Flash Point: 135.6°C
• Solubility: Almost insoluble (0.049 g/l) (25 º C),
• Color/Form: Light yellow or pink crystalline powder
• Solubility: Not determined
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),

3-Methylbenzothiazole-2-thione Security Information

• Symbol: GHS07
• RTECS：DL7000400
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-Methylbenzothiazole-2-thione Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%